Pantoprazole sodium sesquihydrate
Pantoprazole sodium sesquihydrate
Pantoprazole sodium hydrate is a proton pump inhibitor drug used for short-term treatment of erosion and ulceration of the esophagus caused by gastroesophageal reflux disease.IC50 value:Target: proton pump inhibitor
Brand Name:
Vulcanchem
CAS No.:
164579-32-2
VCID:
VC0003404
InChI:
InChI=1S/2C16H14F2N3O4S.2Na.3H2O/c2*1-23-13-5-6-19-12(14(13)24-2)8-26(22)16-20-10-4-3-9(25-15(17)18)7-11(10)21-16;;;;;/h2*3-7,15H,8H2,1-2H3;;;3*1H2/q2*-1;2*+1;;;
SMILES:
COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC(F)F)OC.COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC(F)F)OC.O.O.O.[Na+].[Na+]
Molecular Formula:
C16H15F2N3O4S . 3/2H2 O . Na
Molecular Weight:
864.8 g/mol
Pantoprazole sodium sesquihydrate
CAS No.: 164579-32-2
Inhibitors
VCID: VC0003404
Molecular Formula: C16H15F2N3O4S . 3/2H2 O . Na
Molecular Weight: 864.8 g/mol
| CAS No. | 164579-32-2 |
|---|---|
| Product Name | Pantoprazole sodium sesquihydrate |
| Molecular Formula | C16H15F2N3O4S . 3/2H2 O . Na |
| Molecular Weight | 864.8 g/mol |
| IUPAC Name | disodium;5-(difluoromethoxy)-2-[(3,4-dimethoxypyridin-2-yl)methylsulfinyl]benzimidazol-1-ide;trihydrate |
| Standard InChI | InChI=1S/2C16H14F2N3O4S.2Na.3H2O/c2*1-23-13-5-6-19-12(14(13)24-2)8-26(22)16-20-10-4-3-9(25-15(17)18)7-11(10)21-16;;;;;/h2*3-7,15H,8H2,1-2H3;;;3*1H2/q2*-1;2*+1;;; |
| Standard InChIKey | VNKNFEINTHUQGZ-UHFFFAOYSA-N |
| SMILES | COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC(F)F)OC.COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC(F)F)OC.O.O.O.[Na+].[Na+] |
| Canonical SMILES | COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC(F)F)OC.COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC(F)F)OC.O.O.O.[Na+].[Na+] |
| Description | Pantoprazole sodium hydrate is a proton pump inhibitor drug used for short-term treatment of erosion and ulceration of the esophagus caused by gastroesophageal reflux disease.IC50 value:Target: proton pump inhibitor |
| Reference | [1]. http://www.drugbank.ca/drugs/DB00213 |
| PubChem Compound | 11954257 |
| Last Modified | Nov 11 2021 |
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